2-[2-(Isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[2-(isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C15H13N3O2S/c19-15(20)12-9-21-13(18-12)6-8-17-14-11-4-2-1-3-10(11)5-7-16-14/h1-5,7,9H,6,8H2,(H,16,17)(H,19,20)
• InChI Key: YSRQPJRBUXKYEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN=C2NCCC3=NC(=CS3)C(=O)O
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

2-[2-(Isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid is a chemical compound that belongs to the thiazole family. It has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-[2-(Isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, particularly monoamine oxidase. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[2-(Isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid are still being studied. However, it has been found to have a cytotoxic effect on cancer cells, particularly breast cancer cells. It has also been found to inhibit the growth of malaria parasites.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(Isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid in lab experiments is its potential as a therapeutic agent for cancer and malaria. However, a limitation is that the compound is still being studied and its mechanism of action is not fully understood. Additionally, more research is needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for research on 2-[2-(Isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid. One direction is to further investigate its potential as a therapeutic agent for cancer and malaria. Another direction is to study its mechanism of action in more detail, in order to better understand how it works and how it can be optimized for therapeutic use. Additionally, more research is needed to determine its potential side effects and toxicity, in order to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 2-[2-(Isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid involves several steps. The starting material is isatin, which is reacted with thiosemicarbazide to form the thiosemicarbazone. This intermediate is then reacted with 2-bromoethylamine hydrobromide to form the final product.

Scientific Research Applications

2-[2-(Isoquinolin-1-ylamino)ethyl]-1,3-thiazole-4-carboxylic acid has been found to have potential applications in medicinal chemistry research. It has been shown to have anticancer activity, particularly against breast cancer cells. It has also been found to have potential as an antimalarial agent, as well as an inhibitor of the enzyme monoamine oxidase.